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Introduction to UniCarb-DB in Glycoproteomics

Glycosylation, the enzymatic attachment of carbohydrate structures (glycans) to proteins and
lipids, is a critical post-translational modification that profoundly influences protein folding,
stability, trafficking, and function. The comprehensive analysis of glycans in a biological system,
known as glycomics, is essential for understanding fundamental biological processes and for
the development of novel therapeutics and diagnostics. UniCarb-DB is a publicly accessible
database that serves as a vital repository for liquid chromatography-tandem mass spectrometry
(LC-MS/MS) data of glycans, providing a valuable resource for the glycomics community.[1][2]
This guide provides a technical overview of UniCarb-DB, tailored for beginners in the field of
glycoproteomics.

UniCarb-DB was established to address the need for a centralized and standardized repository
of high-quality, manually annotated glycan MS/MS data.[3] It houses a growing collection of
over 1500 tandem mass spectra for both N- and O-linked glycans released from glycoproteins.
[4][5] Each entry in the database is supported by published references and includes detailed
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information about the glycan structure, biological source, and the experimental conditions
under which the data were generated.[5] By adhering to the MIRAGE (Minimum Information
Required for A Glycomics Experiment) reporting guidelines, UniCarb-DB promotes data quality
and standardization within the glycomics community.[5]

Core Features and Data Presentation

UniCarb-DB offers a user-friendly interface for searching and retrieving data based on various
criteria, including taxonomy, tissue of origin, and glycan structure. The database is cross-
referenced with other key resources such as GlyTouCan, which provides unique accession
numbers for glycan structures, and UniProtKB for protein information.[5][6] This
interconnectivity allows researchers to seamlessly navigate between different databases to
gather comprehensive information.

Quantitative Data Summary

While UniCarb-DB itself is primarily a repository of structural and fragmentation data, the
underlying experimental data can be used for quantitative analysis. The relative abundance of
different glycan structures can be determined from the peak intensities in the LC-MS
chromatograms. Below are illustrative tables summarizing quantitative N-glycan data from
human serum, a common sample type in glycomic studies. This data is representative of the
type of quantitative information that can be generated using techniques that contribute data to
UniCarb-DB.[7][8]

Table 1: Relative Abundance of Major N-Glycan Types in Human Serum. This table provides a
general overview of the distribution of different classes of N-glycans found in human serum.

Glycan Type Relative Abundance (%)
Sialylated Complex/Hybrid 79.70

Fucosylated Complex/Hybrid 17.08

High Mannose 2.65

Non-sialylated, Non-fucosylated 0.57
Complex/Hybrid '
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Table 2: Relative Abundance of the Top 10 Most Abundant N-Glycans in Human Serum. This
table details the specific structures and their relative proportions, showcasing the diversity and
complexity of the serum glycome.[7][8][9]
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Glycan Structure (Symbol
Nomenclature for Glycans)

Monoisotopic Mass (Da) Relative Abundance (%)

Neu5Ac(a2-6)Gal(1-
4)GIcNAc(B1-2)Man(al-6)
[Neu5Ac(a2-3)Gal(B1-
4)GIcNAc(B1-2)Man(al-
3)|Man(B1-4)GIcNAc(B1-
4)GIcNAc

2605.9 15.2

Neu5Ac(a2-3)Gal(B1-
4)GIcNAc(B1-2)Man(al-6)
[NeuS5Ac(a2-3)Gal(B1-
4)GIcNAc(B1-2)Man(al-
3)]Man(31-4)GIcNAc(p1-
4)GIcNAc

2605.9 12.8

Neu5Ac(a2-6)Gal(B1-
4)GIcNAc(B1-2)Man(al-6)
[Gal(B1-4)GIcNAc(B1-
2)Man(al-3)]Man(p1-
4)GIcNAc(B1-4)GIcNAc

2243.8 8.5

Neu5Ac(a2-3)Gal(B1-
4)GIcNAc(B1-2)Man(al-6)
[Gal(B1-4)GIcNAc(B1-
2)Man(al-3)[Man(p1-
4)GIcNAc(B1-4)GIcNAc

2243.8 7.9

Gal(B1-4)GIcNAc(B1-
2)Man(al-6)[Gal(B1-
A)GIcNAc(B1l-2)Man(al-
3)]Man(B1-4)GIcNAc(B1-
4)GIcNAC

1881.7 6.3

Neu5Ac(a2-6)Gal(B1-
4)GIcNAc(B1-2)Man(al-6)
[Neu5Ac(a2-6)Gal(B1-
4)GIcNAc(B1-2)Man(al-

2752.0 5.1
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3)]Man(1-4)GIcNAc(p1-
4)Fuc(al-6)GIcNAC

Man(al-6)[Man(al-3)]Man(al-
6)[Man(al-3)]Man(pB1- 1579.6 4.7
4)GIcNAc(B1-4)GIcNAc

Neu5Ac(a2-6)Gal(B1-
4)GIcNAc(B1-2)Man(al-6)
[NeuS5Ac(a2-3)Gal(B1-

2752.0 4.2
4)GIcNAc(B1-2)Man(al-
3)|Man(p1-4)GIcNAc(p1-
4)Fuc(al-6)GIcNACc
Man(al-2)Man(al-6)[Man(al-
3)]Man(al-6)[Man(al-
1741.6 3.9

3)]Man(1-4)GIcNAc(p1-
4)GIcNAc

Gal(B1-4)GIcNAc(B1-

2)Man(a1-6)[Gal(B1-

4)GIcNAc(B1-2)Man(al- 2027.7 35
3)|Man(p1-4)GIcNAc(B1-

4)Fuc(al-6)GIcNACc

Key Experimental Protocols

The data housed in UniCarb-DB is generated through a series of well-defined experimental
procedures. Understanding these protocols is crucial for interpreting the data and for designing
new glycomics experiments.

N-linked Glycan Release

N-glycans are typically attached to asparagine residues in the consensus sequence Asn-X-
Ser/Thr. The most common method for their release is enzymatic digestion with Peptide-N-
Glycosidase F (PNGase F).[10][11][12]

Protocol for PNGase F Digestion:
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» Denaturation: The glycoprotein sample is first denatured to ensure efficient enzyme access.
This is typically achieved by heating the sample in the presence of a denaturant like SDS
and a reducing agent such as DTT.[11]

o Enzyme Addition: After cooling, a non-ionic detergent (e.g., NP-40 or Triton X-100) is added
to sequester the SDS, which would otherwise inhibit PNGase F.[11]

 Incubation: PNGase F is added to the sample and incubated at 37°C for a period ranging
from a few hours to overnight.[10][13]

o Glycan Purification: The released N-glycans are then separated from the protein backbone
and other contaminants using techniques like solid-phase extraction (SPE) with C18 or
graphitized carbon cartridges.[10]

O-linked Glycan Release

O-glycans are attached to the hydroxyl group of serine or threonine residues. Their release is
typically achieved through a chemical method called reductive -elimination.[3]

Protocol for Reductive [3-elimination:

» Alkaline Treatment: The glycoprotein is treated with a strong base, such as sodium hydroxide
(NaOH) or potassium hydroxide (KOH), and a reducing agent, typically sodium borohydride
(NaBHba).

e Incubation: The reaction is incubated at an elevated temperature (e.g., 50°C) for several
hours. The alkaline conditions facilitate the 3-elimination of the glycan from the peptide
backbone, while the sodium borohydride reduces the newly formed reducing terminus of the
glycan to an alditol, preventing its degradation.[5]

o Neutralization and Desalting: The reaction is neutralized with an acid, and the resulting
borate salts are removed through repeated co-evaporation with methanol. The released O-
glycan alditols are then purified using cation exchange chromatography or other SPE
methods.
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Liquid Chromatography-Mass Spectrometry (LC-MS)
Analysis

The released and purified glycans are then analyzed by LC-MS. Porous graphitized carbon
(PGC) is a commonly used stationary phase for the chromatographic separation of glycans due
to its ability to resolve isomers.[1][4][5]

Typical PGC-LC-MS Parameters:
e Column: A PGC column, often packed in-house in a fused silica capillary.[4]

o Mobile Phases: A gradient of aqueous ammonium bicarbonate or ammonium formate
(Solvent A) and acetonitrile with the same buffer (Solvent B) is typically used for elution.[4][5]

o Mass Spectrometry: The eluting glycans are ionized, commonly using electrospray ionization
(ESI) in negative ion mode, and analyzed by a mass spectrometer. Tandem MS (MS/MS) is
performed to obtain fragmentation spectra for structural elucidation.[1][5]

Navigating and Utilizing UniCarb-DB: A Beginner's
Workflow

For a researcher new to glycoproteomics, navigating and utilizing UniCarb-DB can be
streamlined into a logical workflow. This process allows for the exploration of existing data and
the comparison of experimentally acquired data with the database's extensive library.
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4 Experimental Analysis

Sample Preparation
(Glycan Release & Purification)

Data Processing
(Peak Picking & Annotation)

UniCarb—D% Interaction

J

.
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Search UniCarb-DB

(by Mass, Composition, etc.) GlycoWorkbench & MIRAGE)

'

(Submit to UniCarb-DR)
. %

( Prepare Data for Submission
(

Compare Experimental Spectra
with Database Entries

Glycan Structure Elucidation

Click to download full resolution via product page

A typical workflow for utilizing UniCarb-DB in glycoproteomics research.

This workflow begins with the experimental analysis of a glycoprotein sample, followed by
interaction with the UniCarb-DB for data comparison and structural elucidation, and potentially
concludes with the submission of new data to the repository.
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Data Submission to UniCarb-DR: A Step-by-Step
Guide

Contributing new data to the glycomics community is a crucial aspect of advancing the field.
UniCarb-DR is the non-curated sister repository to UniCarb-DB, providing a platform for
researchers to deposit their annotated glycomic MS/MS spectra. The submission process is
designed to be straightforward while ensuring that the data adheres to the MIRAGE guidelines.

Start: Register/Login
to UniCarb-DR

Generate MIRAGE Spreadsheet
(unicarb-dr.biomedicine.gu.se/generate)

y

Create GlycoWorkbench File (.gwp)
- Draw Structures
- Annotate Spectra

’

Upload MIRAGE and
GlycoWorkbench Files

Review and Submit Data

Click to download full resolution via product page

The data submission workflow for UniCarb-DR.

o Registration: The first step is to register for an account on the UniCarb-DR website.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b13778978/docs?utm_src=pdf-body#unicarb-db-a-comprehensive-technical-guide-for-glycoproteomics-researchers
https://www.benchchem.com/product/b13778978/docs?utm_src=pdf-body#unicarb-db-a-comprehensive-technical-guide-for-glycoproteomics-researchers
https://www.benchchem.com/product/b13778978/docs?utm_src=pdf-body#unicarb-db-a-comprehensive-technical-guide-for-glycoproteomics-researchers
https://www.benchchem.com/product/b13778978/docs?utm_src=pdf-body-img#unicarb-db-a-comprehensive-technical-guide-for-glycoproteomics-researchers
https://www.benchchem.com/product/b13778978/docs?utm_src=pdf-body#unicarb-db-a-comprehensive-technical-guide-for-glycoproteomics-researchers
https://www.benchchem.com/product/b13778978/docs?utm_src=pdf-body#unicarb-db-a-comprehensive-technical-guide-for-glycoproteomics-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13778978?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 MIRAGE Form: A MIRAGE-compliant spreadsheet must be generated using the online tool
provided on the UniCarb-DR website. This form captures essential metadata about the
sample preparation and MS instrumentation.

o GlycoWorkbench File: The glycan structures and their corresponding annotated MS/MS
spectra are prepared using the GlycoWorkbench software. This tool allows for the drawing of
glycan structures and the manual annotation of fragmentation spectra.[7]

o Upload: The completed MIRAGE spreadsheet and the GlycoWorkbench file (.gwp) are then
uploaded through the data submission portal on the UniCarb-DR website.

e Review and Submission: The submitted data is then reviewed for completeness before being
made publicly available in the repository.

Conclusion

UniCarb-DB stands as a cornerstone resource in the field of glycoproteomics, providing
researchers with a high-quality, curated repository of glycan MS/MS data. For beginners,
understanding the principles behind the data generation, the structure of the database, and the
workflows for data retrieval and submission is paramount. This guide has provided a
foundational overview to empower new researchers to effectively utilize UniCarb-DB in their
scientific endeavors, ultimately contributing to the advancement of our understanding of the
complex world of glycobiology. By fostering a community that values data sharing and
standardization, UniCarb-DB and its associated tools are paving the way for new discoveries in
health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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